Cas no 920116-45-6 (2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide)

• Product Name: 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide
• CAS No: 920116-45-6
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 5426621
• Update Time: 2025-06-13

2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(4-methylphenoxy)ethylsulfanyl]benzimidazol-1-yl]-N-propan-2-ylacetamide
• 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide

• Inchi： 1S/C21H25N3O2S/c1-15(2)22-20(25)14-24-19-7-5-4-6-18(19)23-21(24)27-13-12-26-17-10-8-16(3)9-11-17/h4-11,15H,12-14H2,1-3H3,(H,22,25)
• InChI Key： MYROIJNJDWLQAP-UHFFFAOYSA-N
• SMILES： C1(SCCOC2=CC=C(C)C=C2)N(CC(NC(C)C)=O)C2=CC=CC=C2N=1

Additional information on 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide

Comprehensive Analysis of 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide (CAS No. 920116-45-6)

The compound 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide, identified by its CAS No. 920116-45-6, represents a sophisticated benzodiazole derivative with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure combines a 1,3-benzodiazole core with a 4-methylphenoxyethylsulfanyl side chain, offering unique properties that have garnered attention in drug discovery and material science. This article delves into its structural characteristics, applications, and relevance to contemporary scientific inquiries.

In recent years, the demand for heterocyclic compounds like 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide has surged due to their versatility in medicinal chemistry. Researchers frequently explore its role as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in targeted therapy and precision medicine. The compound’s sulfanyl and acetamide functionalities enhance its binding affinity, making it a candidate for high-throughput screening in oncology and neurology.

The synthesis of CAS No. 920116-45-6 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its propan-2-yl group contributes to improved lipophilicity, a critical factor in drug bioavailability—a topic frequently searched in pharmacokinetics forums. Analytical techniques such as HPLC and NMR are essential for purity validation, addressing common queries about compound characterization methods.

Beyond pharmaceuticals, this compound’s benzodiazole moiety is studied in organic electronics for its electron-transport properties, resonating with interest in sustainable materials. Its thermal stability and photoluminescence are also under investigation, tying into searches for advanced functional materials.

In conclusion, 2-(2-{2-(4-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)-N-(propan-2-yl)acetamide exemplifies the intersection of chemical innovation and applied research. Its dual relevance in life sciences and material engineering ensures continued exploration, answering pressing questions in drug design and nanotechnology.